
Biophysical Properties of MC-Val-Cit-PAB-
rifabutin: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MC-Val-Cit-PAB-rifabutin

Cat. No.: B15605333

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides an in-depth overview of the biophysical properties of MC-Val-Cit-
PAB-rifabutin, a drug-linker conjugate designed for use in Antibody-Drug Conjugates (ADCs).

This conjugate comprises the potent antibiotic rifabutin linked to a maleimidocaproyl-valine-

citrulline-p-aminobenzylcarbamate (MC-Val-Cit-PAB) linker. Understanding the biophysical

characteristics of this molecule is critical for the development of effective and stable ADCs. This

document outlines key quantitative data, experimental methodologies for its synthesis and

characterization, and visual representations of its mechanism of action.

Core Biophysical Data
The biophysical properties of the MC-Val-Cit-PAB-rifabutin conjugate are summarized below.

These properties are essential for formulation development, assessing stability, and predicting

in vivo behavior.
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Property Value Source/Method

Molecular Weight 1402.65 g/mol Creative Biolabs[1]

Purity ≥95% Creative Biolabs[1]

CAS Number 2055900-34-8 Creative Biolabs[1]

Solubility

Soluble in organic solvents

(e.g., DMSO, DMF, DCM).

Limited aqueous solubility.

Inferred from rifabutin and

linker properties[2][3]

Lipophilicity (LogP) High (predicted)

Inferred from the hydrophobic

nature of rifabutin (XLogP3-

AA: 5.6) and the Val-Cit-PAB

linker.[4]

Storage Conditions

-20°C for short-term (1 month),

-80°C for long-term (6

months). Store sealed, away

from moisture.

MedChemExpress[5]

Mechanism of Action
The MC-Val-Cit-PAB-rifabutin conjugate is designed to be attached to a monoclonal antibody.

Upon internalization of the resulting ADC into a target cell, the linker is cleaved, releasing the

rifabutin payload.

Rifabutin's Signaling Pathway
Rifabutin is an antibiotic that functions by inhibiting the DNA-dependent RNA polymerase in

susceptible bacterial cells, thereby blocking RNA synthesis and leading to cell death.[5] This

mechanism is highly specific to bacterial RNA polymerase, with minimal inhibition of the

mammalian enzyme.[5]
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Caption: Rifabutin's mechanism of action.
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Linker Cleavage Mechanism
The MC-Val-Cit-PAB linker is a protease-sensitive linker. The valine-citrulline (Val-Cit) dipeptide

is specifically designed to be cleaved by Cathepsin B, a lysosomal protease that is often

upregulated in tumor cells.[6] Following the enzymatic cleavage of the amide bond between

citrulline and PAB, the PAB spacer undergoes a self-immolative 1,6-elimination to release the

active rifabutin drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MC-Val-Cit-PAB-rifabutin - Creative Biolabs [creative-biolabs.com]

2. MC-Val-Cit-PAB-MMAE, ADC linker, 646502-53-6 | BroadPharm [broadpharm.com]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. Rifabutin (Mycobutin) | C46H62N4O11 | CID 155802577 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. adc.bocsci.com [adc.bocsci.com]

To cite this document: BenchChem. [Biophysical Properties of MC-Val-Cit-PAB-rifabutin: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605333/docs#biophysical-properties-of-mc-val-cit-
pab-rifabutin-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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